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Compound of Interest

Compound Name:
3-(3-hydroxypropyl)-1,3-

dimethylurea

CAS No.: 25064-50-0

Cat. No.: B6166648

Get Quote

Functionalized Urea Scaffolds in Medicinal
Chemistry
Executive Summary & Chemical Identity
1-(3-hydroxypropyl)-1,3-dimethylurea is a specialized bifunctional building block characterized

by a urea core flanked by two methyl groups and a 3-hydroxypropyl tail. This molecule serves

as a critical "fragment" in medicinal chemistry, offering a polar, hydrogen-bonding urea motif (a

known pharmacophore) combined with a reactive primary alcohol handle for conjugation.

Its primary utility lies in Fragment-Based Drug Discovery (FBDD), where it acts as a solubility-

enhancing linker, and in Polymer Chemistry, where it functions as a modifier for amino-resin

crosslinkers.
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Property Detail

IUPAC Name 1-(3-hydroxypropyl)-1,3-dimethylurea

Common Name 3-(3-hydroxypropyl)-1,3-dimethylurea

CAS Number 25064-50-0

PubChem CID

Molecular Formula C₆H₁₄N₂O₂

Molecular Weight 146.19 g/mol

SMILES CN(CCCO)C(=O)NC

InChIKey QEDPOBBPBCBZNF-UHFFFAOYSA-N

Physicochemical Profile & Drug-Likeness
For drug developers, this molecule represents a "Rule of 3" compliant fragment. Its high water

solubility and balanced polarity make it an ideal spacer for PROTACs (Proteolysis Targeting

Chimeras) or antibody-drug conjugates (ADCs).
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Property
Value
(Experimental/Predicted)

Relevance to Drug Design

LogP (Octanol/Water) -0.8 (Predicted)

Highly hydrophilic; improves

aqueous solubility of lipophilic

payloads.

Topological Polar Surface Area

(TPSA)
~52.6 Å²

Good membrane permeability

potential; < 140 Å² threshold.

H-Bond Donors 2 (OH, NH)
Critical for active site binding

via hydrogen bond networks.

H-Bond Acceptors 2 (C=O, OH)
Facilitates interaction with

backbone amides in proteins.

Rotatable Bonds 4

Flexible linker; allows

conformational adaptation in

binding pockets.

pKa ~13-14 (Alcohol), ~0 (Urea)
Neutral at physiological pH

(7.4).

Synthesis Methodology
The synthesis of 1-(3-hydroxypropyl)-1,3-dimethylurea relies on the chemoselective addition of

an isocyanate to a secondary amine. The reaction kinetics favor the amine over the alcohol,

preventing polymerization or O-carbamoylation under controlled conditions.

Reaction Pathway (Graphviz Visualization)
The following diagram illustrates the nucleophilic addition mechanism:
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Caption: Chemoselective synthesis via nucleophilic addition of secondary amine to isocyanate.

Experimental Protocol: Isocyanate Addition
Safety Warning: Methyl isocyanate is highly toxic and volatile. All operations must be performed

in a fume hood with appropriate PPE (gloves, goggles, respirator).

Reagents:

3-(Methylamino)propan-1-ol (1.0 equiv)

Methyl isocyanate (1.05 equiv)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

Triethylamine (0.1 equiv, optional catalyst)

Procedure:

Step 1: Dissolve 3-(methylamino)propan-1-ol in anhydrous DCM (0.5 M concentration) in a

round-bottom flask under nitrogen atmosphere.

Step 2: Cool the solution to 0°C using an ice bath to control the exothermic nature of the

reaction.

Step 3: Add methyl isocyanate dropwise via a syringe over 15 minutes. Note: Maintain

temperature < 5°C to ensure N-selectivity.
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Step 4: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by

TLC (MeOH/DCM 1:9) or LC-MS.

Step 5: Quench excess isocyanate with a small amount of methanol (0.5 mL).

Step 6: Concentrate the solvent under reduced pressure.

Step 7: Purify the residue via flash column chromatography (Silica gel, 0-10% MeOH in

DCM) to yield the product as a colorless oil or low-melting solid.

Applications in Drug Development
This molecule is not merely a solvent or byproduct; it is a functional linker.

A. Fragment-Based Drug Discovery (FBDD)
The urea motif is a "privileged structure" in medicinal chemistry, capable of forming bidentate

hydrogen bonds with aspartic acid or glutamic acid residues in enzyme active sites (e.g.,

Kinase inhibitors).

Mechanism: The N-H of the urea acts as a donor, while the C=O acts as an acceptor.

Modification: The terminal hydroxyl group allows for further derivatization (e.g., conversion to

a mesylate, tosylate, or aldehyde) to attach the urea fragment to a larger scaffold.

B. Solubility Enhancement
Incorporating the 1-(3-hydroxypropyl)-1,3-dimethylurea moiety into a lipophilic drug candidate

can significantly lower LogP. The flexible propyl chain prevents steric clash, while the hydroxyl

group interacts with solvent water molecules.

C. Linker for PROTACs
PROTACs require linkers of specific lengths and polarity.

Advantage: Unlike polyethylene glycol (PEG) chains, which can sometimes induce anti-PEG

antibodies, alkyl-urea linkers offer a distinct immunogenic profile and metabolic stability.

Structural Pharmacophore Analysis
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Understanding how this molecule interacts with biological targets is crucial for rational design.
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Caption: Pharmacophore mapping of 1-(3-hydroxypropyl)-1,3-dimethylurea interactions.
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Disclaimer: This guide is for research purposes only. The synthesis and handling of chemical

substances should only be performed by qualified personnel in appropriate facilities.

To cite this document: BenchChem. [Technical Guide: 1-(3-Hydroxypropyl)-1,3-
dimethylurea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6166648/docs#technical-guide-1-3-hydroxypropyl-1-
3-dimethylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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